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Compound of Interest

Compound Name: Z-Lys-OMe hydrochloride

Essential Safety and Handling Guide for Z-Lys-OMe
Hydrochloride

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical reagents like Z-Lys-OMe hydrochloride is paramount. This guide provides
immediate, essential safety protocols and logistical information for the operational use and
disposal of this compound, reinforcing a culture of safety and precision in the laboratory.

Chemical and Physical Properties

Z-Lys-OMe hydrochloride, also known as Ne-Z-L-lysine methyl ester hydrochloride, is a
synthetic intermediate utilized in the synthesis of peptide enzyme substrates and lysine cationic
surfactants.[1] While some safety data sheets (SDS) indicate no known significant hazards, it is
crucial to handle this compound with the appropriate precautions to mitigate any potential risks.
[2] May be harmful if inhaled, swallowed, or absorbed through the skin, and may cause
irritation to the respiratory tract, skin, and eyes.[2]
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Property Value

Synonyms Ne-Z-L-lysine methyl ester hydrochloride salt
CAS Number 27894-50-4[1][2][3][4]

Molecular Formula C15H23CIN204[2]

Molecular Weight 330.81 g/mol [3][4]

Form Solid, powder[4][5]

Keep container tightly closed. Do not store

Storage . .
above 5°C (41°F).[2]

Personal Protective Equipment (PPE)

A comprehensive approach to personal safety involves the consistent use of appropriate PPE.
The following equipment is mandatory when handling Z-Lys-OMe hydrochloride to protect
against potential exposure.

» Eye Protection: Chemical splash goggles that meet ANSI Z.87.1 standards are required to
protect from dust particles and potential splashes.[6]

e Hand Protection: Chemical-resistant gloves, such as disposable nitrile gloves, should be
worn.[6] Always inspect gloves for integrity before use and wash hands thoroughly after
handling.

o Respiratory Protection: A dust respirator or a NIOSH-approved N95 respirator should be
used to prevent inhalation of the powder, especially when weighing or transferring the
material.[2][4] In situations with inadequate ventilation, a self-contained breathing apparatus
may be necessary.[2]

» Body Protection: A full lab coat or suit should be worn to protect the skin.[2][6] Ensure it is
buttoned and fits properly.

o Footwear: Closed-toe shoes are required in the laboratory at all times.[6]

Operational Plan: Step-by-Step Handling Protocol
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Adherence to a standardized operational plan minimizes the risk of exposure and ensures the
integrity of the experiment.

e Preparation:

o

Ensure the work area, preferably a chemical fume hood or a space with local exhaust
ventilation, is clean and uncluttered.[2]

o

Confirm that an eyewash station and safety shower are accessible and operational.

[¢]

Assemble all necessary equipment and reagents before handling the compound.

[e]

Don the required personal protective equipment as outlined above.
e Handling:

o Carefully weigh the desired amount of Z-Lys-OMe hydrochloride on a tared weigh boat
or paper. Avoid creating dust.

o If transferring the powder, use a spatula or other appropriate tool to minimize agitation.

o When dissolving the compound, add the solid to the solvent slowly to prevent splashing.
Z-Lys-OMe hydrochloride is soluble in DMF, DMSO, Ethanol, and PBS (pH 7.2).[1]

o Keep the container tightly closed when not in use.[2]

e Post-Handling:

[e]

Clean the work area thoroughly after use.

o

Properly dispose of any contaminated materials as described in the disposal plan below.

Remove PPE in the correct order to avoid cross-contamination.

[¢]

[¢]

Wash hands thoroughly with soap and water after removing gloves.[2]

Disposal Plan
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Proper disposal of Z-Lys-OMe hydrochloride and its containers is critical to prevent
environmental contamination and ensure regulatory compliance.

o Waste Collection:

o All solid waste contaminated with Z-Lys-OMe hydrochloride, including weigh boats,
gloves, and paper towels, should be placed in a designated, labeled hazardous waste
container.

o Unused or excess Z-Lys-OMe hydrochloride should be collected in a separate, clearly
labeled container for chemical waste. Do not return excess material to the original
container.

o Solutions containing Z-Lys-OMe hydrochloride should be collected in a designated,
labeled container for liquid hazardous waste.

o Disposal Procedure:

o All waste must be disposed of in accordance with federal, state, and local environmental
control regulations.[2]

o Contact your institution's Environmental Health and Safety (EHS) department for specific
guidance on hazardous waste disposal procedures.

o Do not dispose of Z-Lys-OMe hydrochloride down the drain or in the regular trash.

Experimental Workflow and Safety Protocol
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Caption: Workflow for Safe Handling of Z-Lys-OMe Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554314?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

